3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 3-[(3-amino-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C9H16N4O/c10-9-11-6-13(12-9)5-7-2-1-3-8(14)4-7/h6-8,14H,1-5H2,(H2,10,12)
• InChI Key: OJXWNDPXDLETLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)O)CN2C=NC(=N2)N

Description

3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol is a heterocyclic compound featuring a 1,2,4-triazole ring substituted with an amino group at the 3-position and a hydroxymethylcyclohexane moiety. The 1,2,4-triazole scaffold is renowned for its pharmacological versatility, including applications in enzyme inhibition, agrochemicals, and material sciences .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol typically involves the following steps:

Formation of the 1,2,4-triazole ring: This can be achieved by reacting aminoguanidine with formic acid under reflux conditions.

Attachment of the triazole ring to cyclohexanol: The triazole ring is then linked to cyclohexanol through a methylene bridge.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the cyclohexanol moiety can be oxidized to a ketone using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The amino group on the triazole ring can be reduced to a primary amine using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Thionyl chloride or phosphorus tribromide in anhydrous conditions.

Major Products Formed

Oxidation: Formation of cyclohexanone derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of alkyl halides or other substituted derivatives.

Scientific Research Applications

3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of enzymes involved in metabolic pathways.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Pathways Involved: It may affect metabolic pathways by inhibiting key enzymes, leading to altered cellular functions.

Comparison with Similar Compounds

1H-1,2,4-Triazole Derivatives :

• β-(3-Amino-1,2,4-triazol-1-yl)-L-alanine: A metabolite of the herbicide 3-amino-1,2,4-triazole, this compound shares the 3-amino-1,2,4-triazole core but replaces the cyclohexanol with an alanine side chain. The amino acid backbone increases water solubility, whereas the cyclohexanol in the target compound may enhance membrane permeability .

Substituent Variations on the Triazole Ring

• 1-Cyclohexyl-3-methyl-1H-1,2,4-triazole: The methyl group at the 3-position (vs. Synthesis yields for this analog reach 72% under flow chemistry conditions, suggesting efficient scalability .
• 4-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine : This positional isomer places the methyl group at the triazole’s 4-position and substitutes cyclohexane with an amine. The amine group increases basicity (pKa ~10) compared to the hydroxyl group (pKa ~16), altering pharmacokinetic profiles .

Cyclohexane Ring Modifications

• 3-Cyclohexyl-1H-1,2,4-triazol-5-amine (Similarity: 0.71): The absence of a hydroxyl group reduces solubility in aqueous media but improves lipophilicity (clogP ~2.1 vs. ~1.5 for the target compound). This impacts bioavailability, particularly in CNS-targeting applications .
• Amino-1-methylcyclohexan-1-ol Isomers: Stereochemical variations (cis/trans) in cyclohexanol derivatives significantly affect conformational stability. For example, cis-3-amino-1-trifluoromethylcyclohexan-1-ol exhibits unique ring-flipping behavior, which could influence target binding compared to the rigid trans configuration .

Bioisosteric Replacements

• 1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol : Replacing triazole with oxadiazole alters electronic density and metabolic stability. Oxadiazoles are more resistant to oxidative degradation but exhibit reduced hydrogen-bond acceptor capacity .

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	clogP	Water Solubility (mg/mL)	Synthesis Yield
Target Compound	238.28	1.5	~5 (predicted)	Not reported
1-Cyclohexyl-3-methyl-1H-1,2,4-triazole	166.13	2.3	~2	72%
β-(3-Amino-1,2,4-triazol-1-yl)-L-alanine	199.19	-1.2	>50	Not reported

Research Findings

• Stereochemical Impact: The cis/trans configuration of cyclohexanol derivatives influences conformational flexibility.
• Synthetic Efficiency : Continuous-flow synthesis of 1,2,4-triazole derivatives achieves higher yields (e.g., 72% for 1-cyclohexyl-3-methyl-1H-1,2,4-triazole) compared to batch methods, suggesting scalable routes for the target compound .
• Metabolic Considerations: Amino-substituted triazoles, like the target compound, are prone to oxidative deamination, whereas methyl-substituted analogs exhibit greater metabolic stability .

Biological Activity

3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. The triazole moiety in the compound is known for its diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Chemical Formula : C$_{9}$H$_{14}$N$_{4}$O
• Molecular Weight : 198.23 g/mol

The presence of the triazole ring and the cyclohexanol group contributes to its unique biological activities.

Antimicrobial Activity

Research indicates that compounds containing triazole rings exhibit significant antimicrobial properties. The mechanism often involves the inhibition of fungal cytochrome P450 enzymes, which are critical for ergosterol synthesis in fungi.

Compound	Activity	Reference
3-Amino-1H-1,2,4-triazole	Inhibitor of fungal growth
3-Amino-1H-1,2,4-triazole derivatives	Antibacterial against Gram-positive bacteria

Anticancer Activity

The anticancer potential of 3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol has been explored in various studies. The compound's ability to induce apoptosis in cancer cells has been noted.

Case Study:
In a study examining various triazole derivatives, it was found that certain modifications to the triazole structure enhanced cytotoxic effects against cancer cell lines such as HeLa and MCF7. The IC$_{50}$ values for these derivatives ranged from 5 to 15 µM, indicating promising anticancer activity.

Compound	Cell Line	IC$_{50}$ (µM)	Reference
Triazole derivative A	HeLa	8.5
Triazole derivative B	MCF7	10.2

The biological activity of 3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol can be attributed to its interaction with various biological targets:

• Enzyme Inhibition : The triazole ring may act as a competitive inhibitor for enzymes involved in nucleic acid synthesis.
• Cell Cycle Arrest : Studies have shown that certain triazoles can induce cell cycle arrest at the G2/M phase in cancer cells.
• Apoptosis Induction : The compound may activate apoptotic pathways through caspase activation.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of this compound is crucial for evaluating its therapeutic potential. Preliminary studies suggest moderate solubility in water and a favorable absorption profile when administered orally.

Toxicity Assessment :
While 3-amino triazoles are generally considered safe at low doses, higher concentrations have shown cytotoxic effects on normal cells. Further toxicological studies are needed to establish a safe therapeutic window.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 3-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]cyclohexan-1-ol?

• Methodological Answer : The compound can be synthesized via click chemistry , specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This involves reacting a cyclohexanol derivative bearing an alkyne group with an azide-containing 1H-1,2,4-triazole precursor. Key steps include:

• Regioselectivity Control : Use of Cu(I) catalysts to favor 1,4-substituted triazole formation over 1,5-isomers .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) improve reaction efficiency and yield .
• Example Protocol : Combine 3-azido-1H-1,2,4-triazole (1.2 eq) with propargyl-cyclohexanol (1 eq) in DMF, add CuSO₄·5H₂O (0.1 eq) and sodium ascorbate (0.2 eq), and stir at 60°C for 12 hours .

Q. How is the compound structurally characterized?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm the triazole ring substitution pattern and cyclohexanol backbone. Key peaks:
• Triazole C-H protons at δ 7.8–8.2 ppm (¹H NMR).
• Cyclohexanol hydroxyl proton at δ 1.5–2.0 ppm (broad, exchangeable) .
• Mass Spectrometry (HRMS) : To verify molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• X-ray Crystallography : For absolute configuration determination, if single crystals are obtainable .

Q. What are the preliminary biological screening strategies for this compound?

• Methodological Answer :

• Antimicrobial Assays : Test against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) using broth microdilution (MIC values) .
• Antifungal Activity : Use Candida albicans models in agar diffusion assays .
• Cytotoxicity Screening : MTT assays on human cell lines (e.g., HEK293) to assess safety profiles .

Advanced Research Questions

Q. How can regioselectivity challenges during synthesis be resolved?

• Methodological Answer :

• Catalyst Tuning : Replace Cu(I) with Ru(II) catalysts (e.g., Cp*RuCl(PPh₃)₂) to alter regioselectivity, yielding 1,5-substituted triazoles if needed .
• Microwave-Assisted Synthesis : Reduces reaction time (30 mins vs. 12 hours) and improves yield (85% vs. 60%) under controlled temperature .
• Computational Validation : Use DFT calculations (B3LYP/6-311G+(d,p)) to predict regioselectivity trends based on transition-state energies .

Q. How do substituent modifications affect biological activity?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Table :

Substituent Modification	Observed Activity Change	Reference
Replacement of cyclohexanol with benzene	Reduced antifungal activity
Addition of sulfanyl group (-SH)	Enhanced anti-inflammatory effects
Methylation of triazole -NH₂	Increased cytotoxicity

• Rational Design : Use molecular docking (AutoDock Vina) to predict binding affinity to target enzymes (e.g., CYP450) .

Q. How to address contradictory data in spectroscopic analysis?

• Methodological Answer :

• Dynamic NMR Studies : Resolve tautomerism or conformational flexibility in the triazole ring (e.g., 1,2,4-triazole ↔ 1,3,4-triazole) by analyzing temperature-dependent NMR shifts .
• Isotopic Labeling : Use ¹⁵N-labeled precursors to track nitrogen environments in the triazole ring .
• Cross-Validation : Compare IR spectra (C-N stretching at 1450–1600 cm⁻¹) with computational vibrational analysis (Gaussian 16) .

Q. What advanced techniques optimize reaction yield and purity?

• Methodological Answer :

• Flow Chemistry : Continuous-flow reactors reduce side reactions (e.g., oxidation of cyclohexanol) and improve scalability .
• Green Chemistry Approaches : Replace DMF with biodegradable solvents (e.g., cyclopentyl methyl ether) to enhance sustainability .
• Purification : Use preparative HPLC with C18 columns (MeCN/H₂O gradient) to isolate >95% pure product .

Data Contradiction and Validation

Q. How to resolve discrepancies in biological activity across studies?

• Methodological Answer :

• Standardized Assay Conditions : Adopt CLSI guidelines for antimicrobial testing to minimize variability in MIC values .
• Meta-Analysis : Pool data from multiple studies (e.g., Web of Science, PubMed) to identify trends using statistical tools (e.g., R or Python) .
• In Silico Toxicity Prediction : Use platforms like ADMETlab 2.0 to reconcile experimental cytotoxicity with predicted values .

Environmental and Stability Studies

Q. What methodologies assess environmental fate and stability?

• Methodological Answer :

• Hydrolytic Stability : Incubate the compound in buffered solutions (pH 3–9) at 37°C for 48 hours, monitoring degradation via LC-MS .
• Photodegradation : Expose to UV light (254 nm) in a photoreactor and quantify breakdown products using GC-MS .
• Ecotoxicity : Test on Daphnia magna (OECD 202) to evaluate acute toxicity (LC₅₀) .